Cas no 1806908-76-8 (2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine)
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine
-
- Inchi: 1S/C7H6BrF3N2/c8-5-3(7(10)11)2-13-4(1-12)6(5)9/h2,7H,1,12H2
- InChI Key: ORXVURWBFIKGIU-UHFFFAOYSA-N
- SMILES: BrC1=C(C(CN)=NC=C1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061745-250mg |
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine |
1806908-76-8 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029061745-500mg |
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine |
1806908-76-8 | 97% | 500mg |
$1,597.40 | 2022-03-31 | |
| Alichem | A029061745-1g |
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine |
1806908-76-8 | 97% | 1g |
$3,069.40 | 2022-03-31 |
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine
Introduction to 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806908-76-8)
2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806908-76-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, characterized by its amine, bromo, and difluoromethyl substituents, represents a promising scaffold for the development of novel therapeutic agents. The unique combination of fluorine atoms and other functional groups enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.
The aminomethyl group at the 2-position provides a nucleophilic site for further functionalization, enabling the construction of more complex molecules through various coupling reactions such as amide, urea, and thiourea bond formations. This feature is particularly useful in drug discovery pipelines where diversification of the molecular structure is crucial for optimizing pharmacokinetic properties and target binding affinity. The bromo substituent at the 4-position serves as a handle for cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl moieties.
The presence of two fluorine atoms at the 5-position introduces electron-withdrawing effects that can modulate the electronic properties of the pyridine ring. Fluorine atoms are known to enhance metabolic stability, improve lipophilicity, and influence binding interactions with biological targets. In recent years, fluorinated pyridines have been extensively studied for their role in developing antiviral, anticancer, and anti-inflammatory drugs. For instance, fluorinated analogs of existing drugs have demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts.
Recent advancements in computational chemistry have further highlighted the potential of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine as a lead compound. Molecular docking studies have revealed its high binding affinity to various enzyme targets, including kinases and proteases implicated in diseases such as cancer and inflammation. The structural flexibility offered by the aminomethyl group allows for fine-tuning of interactions with these targets, suggesting its utility in designing selective inhibitors.
In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The combination of fluorine substituents enhances the bioactivity of agrochemicals by improving their stability against environmental degradation and increasing their potency against pests. Researchers have reported the synthesis of novel herbicides and fungicides incorporating fluorinated pyridines as key structural elements. These findings underscore the broad utility of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine across multiple domains of chemical research.
The synthesis of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Starting from commercially available precursors such as 3-fluoro-4-bromopyridine, the introduction of the aminomethyl group can be achieved through nucleophilic substitution or reductive amination reactions. The subsequent introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or electrophilic halogenation techniques.
One notable aspect of this compound's synthesis is the optimization of reaction conditions to achieve high yields while minimizing byproduct formation. Transition metal catalysis plays a pivotal role in these transformations, particularly in facilitating cross-coupling reactions under mild conditions. The use of ligands such as phosphines and N-heterocyclic carbenes enhances catalytic efficiency and selectivity, ensuring that desired products are obtained with minimal racemization or decomposition.
The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming the structure and purity of 2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine. These techniques provide detailed insights into molecular connectivity and conformational preferences, which are critical for understanding its reactivity and biological activity.
Future research directions may explore derivatization strategies to expand the chemical space accessible through this scaffold. For example, introducing additional heteroatoms or modifying the substitution pattern could lead to novel compounds with enhanced pharmacological properties. Additionally, exploring different synthetic routes could improve scalability and cost-effectiveness for industrial applications.
In conclusion,2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806908-76-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated pyridines,this compound will undoubtedly remain at the forefront of synthetic organic chemistry investigations.
1806908-76-8 (2-(Aminomethyl)-4-bromo-5-(difluoromethyl)-3-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)